Cas no 1099029-87-4 (2-fluoro-N,5-dimethylbenzene-1-sulfonamide)

• Product Name: 2-fluoro-N,5-dimethylbenzene-1-sulfonamide
• CAS No: 1099029-87-4
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• MDL: MFCD11649745
• CID: 5230481
• PubChem ID: 21336831
• Update Time: 2026-03-07

2-fluoro-N,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-fluoro-N,5-dimethyl-
• 2-Fluoro-n,5-dimethylbenzenesulfonamide
• 2-fluoro-N,5-dimethylbenzene-1-sulfonamide

• MDL： MFCD11649745
• Inchi： 1S/C8H10FNO2S/c1-6-3-4-7(9)8(5-6)13(11,12)10-2/h3-5,10H,1-2H3
• InChI Key： CYOKWAPLPKRTLR-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=CC(C)=CC=C1F

Computed Properties

• Exact Mass: 203.04162790g/mol
• Monoisotopic Mass: 203.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-fluoro-N,5-dimethylbenzene-1-sulfonamide

2-Fluoro-N,5-Dimethylbenzene-1-Sulfonamide: An Overview of a Promising Compound (CAS No. 1099029-87-4)

2-Fluoro-N,5-dimethylbenzene-1-sulfonamide (CAS No. 1099029-87-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-fluoro-N,5-dimethylbenzene-1-sulfonamide consists of a benzene ring substituted with a fluoro group at the 2-position and two methyl groups at the 5-position. The sulfonamide functional group attached to the benzene ring further enhances its reactivity and biological activity. This combination of substituents provides a robust platform for exploring its pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the multifaceted biological activities of 2-fluoro-N,5-dimethylbenzene-1-sulfonamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-fluoro-N,5-dimethylbenzene-1-sulfonamide could be a valuable candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-fluoro-N,5-dimethylbenzene-1-sulfonamide has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism behind this activity is believed to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings open up new avenues for the development of targeted cancer therapies using 2-fluoro-N,5-dimethylbenzene-1-sulfonamide.

The pharmacokinetic properties of 2-fluoro-N,5-dimethylbenzene-1-sulfonamide have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further preclinical and clinical development. Its stability under physiological conditions and low toxicity profile further enhance its potential as a therapeutic agent.

In the realm of drug discovery, 2-fluoro-N,5-dimethylbenzene-1-sulfonamide has been used as a lead compound for the design and synthesis of novel derivatives with enhanced biological activities. Structure-activity relationship (SAR) studies have identified key structural modifications that can improve the potency and selectivity of these derivatives. For example, substituting different functional groups on the benzene ring or modifying the sulfonamide moiety can lead to compounds with improved anti-inflammatory or anticancer properties.

The synthetic route for preparing 2-fluoro-N,5-dimethylbenzene-1-sulfonamide is well-established and involves several steps. The process typically begins with the reaction of 2-fluoro-5-methylbenzenesulfonyl chloride with an appropriate amine source to form the desired sulfonamide product. This synthetic method is scalable and can be adapted for large-scale production if needed.

In conclusion, 2-fluoro-N,5-dimethylbenzene-1-sulfonamide (CAS No. 1099029-87-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various medical fields.